Cas no 2241141-63-7 (2,5-dichloro-6-nitro-1,3-benzothiazole)

• Product Name: 2,5-dichloro-6-nitro-1,3-benzothiazole
• CAS No: 2241141-63-7
• MF: C₇H₂Cl₂N₂O₂S
• MW: 249.073977947235
• CID: 5213569
• PubChem ID: 20251270
• Update Time: 2025-06-08

2,5-dichloro-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-6-nitro-1,3-benzothiazole

• Inchi： 1S/C7H2Cl2N2O2S/c8-3-1-4-6(14-7(9)10-4)2-5(3)11(12)13/h1-2H
• InChI Key： HPQHNQVDYCHNSG-UHFFFAOYSA-N
• SMILES： S1C2=CC([N+]([O-])=O)=C(Cl)C=C2N=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2,5-dichloro-6-nitro-1,3-benzothiazole

Professional Introduction to 2,5-dichloro-6-nitro-1,3-benzothiazole (CAS No. 2241141-63-7)

2,5-dichloro-6-nitro-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 2241141-63-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole class, a structural motif known for its broad spectrum of biological activities. The presence of multiple substituents, including chlorine and nitro groups, enhances its potential as a pharmacophore in drug discovery initiatives.

The structural framework of 2,5-dichloro-6-nitro-1,3-benzothiazole consists of a benzothiazole core substituted with two chlorine atoms at the 2- and 5-positions and a nitro group at the 6-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for further chemical modifications. The benzothiazole ring system is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs, which underscores its importance in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel benzothiazole derivatives with enhanced pharmacological properties. The substitution pattern in 2,5-dichloro-6-nitro-1,3-benzothiazole makes it an attractive candidate for investigating its potential as an intermediate in the synthesis of therapeutic agents. Specifically, the electron-withdrawing nature of the nitro group and the electron-donating effects of the chlorine atoms contribute to the molecule's reactivity and binding affinity towards biological targets.

One of the most compelling aspects of 2,5-dichloro-6-nitro-1,3-benzothiazole is its reported activity as an inhibitor of certain enzymes and receptors implicated in various diseases. For instance, studies have demonstrated its interaction with enzymes involved in inflammation pathways, suggesting potential applications in anti-inflammatory therapies. Additionally, preliminary investigations have explored its efficacy against microbial pathogens, indicating that it may serve as a lead compound for developing novel antimicrobial agents.

The synthesis of 2,5-dichloro-6-nitro-1,3-benzothiazole involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions on pre-functionalized benzothiazole precursors followed by nitration and chlorination steps. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional substituents with greater precision.

The pharmacokinetic profile of 2,5-dichloro-6-nitro-1,3-benzothiazole is another critical area of study. Researchers are examining its solubility, stability, and metabolic pathways to assess its suitability for clinical applications. Computational modeling techniques have played a pivotal role in predicting how this compound might behave within biological systems, aiding in the design of more effective derivatives.

Recent advancements in biotechnology have enabled high-throughput screening methods that allow for rapid evaluation of compounds like 2,5-dichloro-6-nitro-1,3-benzothiazole against large libraries of biological targets. These screens have identified promising candidates for further development based on their binding affinities and selectivity profiles. Such high-throughput approaches are accelerating the discovery process by integrating automation with sophisticated analytical techniques.

The regulatory landscape surrounding the development and commercialization of compounds like 2,5-dichloro-6-nitro-1,3-benzothiazole is also evolving. Regulatory agencies now emphasize green chemistry principles and sustainable practices in drug development. This shift has prompted researchers to explore environmentally friendly synthetic methodologies that minimize waste and hazardous byproducts while maintaining high efficiency.

In conclusion,2,5-dichloro-6-nitro-1,3-benzothiazole (CAS No. 2241141-63-7) represents a significant asset in pharmaceutical research due to its structural complexity and diverse biological potential. Ongoing studies continue to uncover new applications for this compound and its derivatives across various therapeutic areas. As our understanding of molecular interactions deepens,2,5-dichloro-6-nitro-1,3-benzothiazole is poised to contribute substantially to future medical breakthroughs.